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Compound of Interest

Compound Name: 1,4-Butanediol diglycidyl ether

Cat. No.: B025786

An In-depth Technical Guide to 2,2'-[Butane-1,4-diylbis(oxymethylene)]bis(oxirane)

Chemical Identity and Nomenclature

1,4-Bis(2,3-epoxypropoxy)butane, a diepoxide compound, is a significant chemical
intermediate in various industrial and research applications. Its bifunctional nature,
characterized by two reactive epoxide groups, allows it to act as an effective cross-linking
agent and a reactive diluent in polymer systems. The preferred International Union of Pure and
Applied Chemistry (IUPAC) name for this compound is 2,2'-[Butane-1,4-
diylbis(oxymethylene)]bis(oxirane).[1] Another systematic IUPAC name is 2-[4-(oxiran-2-
ylmethoxy)butoxymethyl]Joxirane.[1][2]

The compound is widely known by its common name, 1,4-Butanediol diglycidyl ether
(BDDE), which will be used throughout this guide for clarity.[1][3]
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Identifier

Value

Preferred IUPAC Name

2,2'-[Butane-1,4-
diylbis(oxymethylene)]bis(oxirane)[1]

Common Name

1,4-Butanediol diglycidyl ether (BDDE)[1][3]

CAS Number

2425-79-8[1][2][4]

EC Number

219-371-7[1][5]

Molecular Formula

C10H1804[1][2][4]

SMILES

C1C(01)COCCCCOCC2CO2[1]

A comprehensive list of synonyms is provided below for cross-referencing purposes.

Synonyms

1,4-Bis(2,3-epoxypropoxy)butane[1][4][6]

1,4-Diglycidyloxybutane[1][3][4]

1,4-Bis(glycidyloxy)butane[1][6]

1,4-Butane diglycidyl ether[1][6]

Tetramethylene glycol diglycidyl ether[1][6]

(Tetramethylenebis(oxymethylene))dioxirane[1][6]

Araldit DY 026[2][6]

Grilonit RV 1806[2][6]

Physicochemical Properties

BDDE is a colorless, low-viscosity liquid under standard conditions.[1][4] Its physical and

chemical properties make it a versatile component in polymer formulations.
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Property Value Source(s)
Molecular Weight 202.25 g-mol—1 [1112114]
Appearance Colorless transparent liquid [1]14]
Density 1.1 g/mLat 25 °C

Boiling Point 266 °C (lit.)

Flash Point > 200°F (> 93°C) [7]

Vapor Pressure ~10 mmHg at 20 °C [8]
Refractive Index n20/D 1.453 (lit.) [3]

Water Solubility Miscible [8]

Purity > 98% (Assay) [4]

Synthesis and Manufacturing

The primary industrial synthesis of BDDE involves a two-step reaction between 1,4-butanediol
and epichlorohydrin.[1] The process begins with a Lewis acid-catalyzed addition reaction to
form a halohydrin intermediate, followed by dehydrochlorination using a base, typically sodium
hydroxide, to form the final diepoxide product.[1]
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General synthesis workflow for 1,4-Butanediol diglycidyl ether (BDDE).
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Detailed Experimental Protocol: Two-Step Synthesis

The following protocol is adapted from a described laboratory-scale synthesis method.[9]

Materials:

1,4-butanediol (0.25 mol)

Epichlorohydrin (1.25 mol)

30% Sodium hydroxide (NaOH) aqueous solution

Toluene

Deionized water

Four-neck flask equipped with a mechanical stirrer, thermometer, condenser, and addition
funnel.

Procedure:
o Etherification:

o Charge the four-neck flask with 0.25 mol of 1,4-butanediol and a catalytic amount of 30%
NaOH solution (e.g., 0.1:1 molar ratio of NaOH to 1,4-butanediol).[9]

o Stir the mixture to ensure homogeneity.
o Add 1.25 mol of epichlorohydrin to the flask.

o Heat the reaction mixture to 60°C and maintain this temperature for 2 hours to facilitate
the etherification reaction.[9]

e Ring Closure (Dehydrochlorination):
o Increase the temperature to 65°C and reduce the pressure inside the flask.

o Slowly add 0.5 mol of 30% NaOH solution dropwise over 2 hours.[9] During this addition,
water and excess epichlorohydrin will azeotropically distill; the epichlorohydrin should be
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condensed and returned to the reaction system.[9]

o After the addition is complete, maintain the reaction conditions for an additional 15
minutes.[9]

 Purification:
o Remove the excess epichlorohydrin using rotary evaporation.
o Dissolve the resulting crude product in toluene.

o Wash the toluene solution several times with deionized water to remove salts and residual
alkali.[9]

o Finally, remove the toluene via rotary evaporation to yield a colorless, transparent liquid
product of BDDE.[9]

Core Applications and Mechanisms

BDDE's primary utility stems from its role as a homobifunctional cross-linking agent and a
reactive diluent for epoxy resins.[3]
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Key functions and applications of BDDE.

Cross-Linking Agent in Biomaterials

In drug development and biomedical research, BDDE is extensively used to cross-link
biopolymers, enhancing their mechanical stability and degradation resistance.

e Hyaluronic Acid (HA) Dermal Fillers: BDDE is the most common cross-linking agent used to
convert soluble HA chains into a durable, viscoelastic hydrogel suitable for dermal fillers.[3]
The epoxide groups of BDDE react with the hydroxyl groups of HA under basic conditions,
forming stable ether linkages. This process increases the longevity of the filler in vivo.

» Collagen Scaffolds: BDDE is employed to cross-link collagen for tissue engineering
applications.[10] The reaction primarily occurs between the epoxide groups and the free
amine groups (e.g., from lysine residues) on the collagen chains.[10] This cross-linking
improves the thermal stability and enzymatic resistance of the collagen matrix.
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Schematic of BDDE cross-linking polymer chains to form a stable network.

Reactive Diluent for Epoxy Resins

BDDE is added to high-viscosity epoxy resin formulations, such as those based on bisphenol A
diglycidyl ether (BADGE), to reduce viscosity.[1][9] This improves handling, processing, and
wetting of substrates.[9] As a reactive diluent, BDDE's epoxide groups copolymerize with the
resin and curing agent, becoming a permanent part of the final cured polymer network. This
integration enhances properties like flexibility, impact resistance, and toughness without the
drawbacks of non-reactive diluents, which can leach out over time.[3][9]
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Toxicological Profile

Understanding the toxicology of BDDE is critical for safe handling and for evaluating its

biocompatibility in medical applications.

Endpoint Species Route Value Classification
o Category 4
Acute Toxicity )
(LDso) Rat Oral 1163 mg/kg bw (Harmful if
50
swallowed)[5]
Acute Toxicity N
Rat Dermal > 2150 mg/kg bw  Not Classified[5]
(LDso)
) o ) Causes skin
Skin Irritation Human Dermal Irritant o
irritation
o ) Causes serious
Eye Irritation - - Irritant o
eye irritation
_ May cause an
Skin ~ o
o Human Dermal Sensitizer allergic skin
Sensitization i
reaction[8]

Experimental Protocol: Acute Oral Toxicity Study

(Summary)

The following is a summary of the methodology used in a key study to determine the oral LDso
of BDDE in rats, conducted according to OECD Guideline 401.[5]

o Test System: KFM-Han Wistar rats, 5 males and 5 females per dose group.

e Housing: Animals were housed in groups of 5 in Makrolon cages with standard bedding,

under controlled environmental conditions (22 + 3°C, 40-70% humidity, 12h light/dark cycle).

[5]

» Vehicle: A 4% solution of carboxymethylcellulose sodium salt in distilled water was used as

the vehicle.[5]
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o Dose Administration: The test substance was administered once by oral gavage at doses of
600, 2000, and 5000 mg/kg body weight.[5]

o Observation Period: Animals were observed for 14 days following administration.[5]

e Endpoints Monitored:

[¢]

Mortality: Checked multiple times on day 1 and daily thereafter.

[¢]

Clinical Signs: General behavior, respiration, skin, etc., were regularly observed.

[e]

Body Weight: Measured on days 1, 8, and 15.

o

Pathology: Gross necropsy was performed on all animals at the end of the study.[5]

o Data Analysis: The LDso value and its 95% confidence interval were calculated using the
LOGIT-Model.[5]

Conclusion

2,2'-[Butane-1,4-diylbis(oxymethylene)]bis(oxirane), or 1,4-Butanediol diglycidyl ether
(BDDE), is a versatile chemical with well-defined properties and synthesis routes. Its primary
roles as a cross-linking agent in biomedical hydrogels and as a reactive diluent in industrial
epoxy systems are crucial for developing advanced materials. For researchers and drug
development professionals, its application in stabilizing biopolymers like hyaluronic acid and
collagen is of particular importance. A thorough understanding of its chemical behavior and
toxicological profile is essential for its safe and effective use in both research and commercial
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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